N1-(2-chlorophenyl)-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C20H22ClN3O5S/c1-29-15-8-10-16(11-9-15)30(27,28)24-12-4-5-14(24)13-22-19(25)20(26)23-18-7-3-2-6-17(18)21/h2-3,6-11,14H,4-5,12-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: ICGNICBWWMZFLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C20H22ClN3O5S
• Molecular Weight: 451.9 g/mol

Description

N1-(2-chlorophenyl)-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H22ClN3O5S and its molecular weight is 451.92. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Syntheses

• Reactions of N-(p-Chlorosulfonylphenyl)maleimide : This study explores the reactions of N-phenylmaltimide with chlorosulfonic acid, leading to the formation of sulfonyl chlorides and sulfonamides, among other products. These reactions are crucial for understanding the chemical behavior of compounds containing chlorophenyl and sulfonyl groups (Cremlyn & Nunes, 1987).

• Synthesis of (2-Chlorophenyl)[2-(phenylsulfonyl)pyridin-3-yl]methanone : This paper details the synthesis of a compound with a 2-chlorophenyl and a phenylsulfonyl group, emphasizing the process development for high yield and purity. The methodologies discussed could be relevant for synthesizing related compounds (Kopach et al., 2010).

• Molecular Interaction Studies : A study on the molecular interaction of a cannabinoid receptor antagonist highlights the significance of chlorophenyl and pyrrolidinyl groups in binding interactions, which might be analogous to the interactions involving the compound (Shim et al., 2002).

Applications in Material Science and Pharmacology

• Synthesis of Electro-Optic Materials : The study on layer-by-layer self-assembled pyrrole-based chromophores as electro-optic materials demonstrates the utility of pyrrolidinyl and sulfonyl groups in developing nonlinear optical materials, potentially relevant to the applications of the compound (Facchetti et al., 2003).

• Transformation of Heterocyclic Monoamine Oxidase-B Inactivators : This research illustrates how modifications to the molecular structure, such as N-methylation, can transform reversible monoamine oxidase-B inactivators into irreversible ones, highlighting the impact of structural changes on biological activity, which could be relevant for the pharmacological applications of related compounds (Ding & Silverman, 1993).